Cas no 243128-47-4 (3-Fluoro-4-(trifluoromethyl)benzophenone)

• Product Name: 3-Fluoro-4-(trifluoromethyl)benzophenone
• CAS No: 243128-47-4
• MF: C₁₄H₈F₄O
• MW: 268.206337928772
• MDL: MFCD00236282
• CID: 92536
• PubChem ID: 2737553
• Update Time: 2025-07-20

3-Fluoro-4-(trifluoromethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(trifluoromethyl)benzophenone
• [3-fluoro-4-(trifluoromethyl)phenyl]-phenylmethanone
• DTXSID40372137
• AKOS015853080
• 243128-47-4
• MFCD00236282
• PS-11053
• CS-0323901
• (3-Fluoro-4-(trifluoromethyl)phenyl)(phenyl)methanone
• MTIRNKSQHDWCIJ-UHFFFAOYSA-N
• [3-fluoro-4-(trifluoromethyl)phenyl](phenyl)methanone
• [3-fluoro-4-(trifluoromethyl)phenyl]-phenyl-methanone
• SY062439
• DTXCID50323170

• MDL： MFCD00236282
• Inchi： 1S/C14H8F4O/c15-12-8-10(6-7-11(12)14(16,17)18)13(19)9-4-2-1-3-5-9/h1-8H
• InChI Key： MTIRNKSQHDWCIJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(F)(F)F)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 268.05100
• Monoisotopic Mass: 268.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 64-67°C
• PSA: 17.07000
• LogP: 4.07550

3-Fluoro-4-(trifluoromethyl)benzophenone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Fluoro-4-(trifluoromethyl)benzophenone

3-Fluoro-4-(trifluoromethyl)benzophenone (CAS No. 243128-47-4): A Versatile Fluorinated Building Block for Advanced Applications

The 3-Fluoro-4-(trifluoromethyl)benzophenone (CAS 243128-47-4) is a highly specialized fluorinated aromatic ketone that has garnered significant attention in pharmaceutical, agrochemical, and materials science research. This compound belongs to the class of fluorinated benzophenones, which are known for their unique electronic properties and enhanced stability. The presence of both fluoro and trifluoromethyl substituents on the benzene ring imparts exceptional lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for fluorinated organic compounds has surged due to their widespread applications in life sciences and advanced materials. Researchers frequently search for terms like "3-Fluoro-4-(trifluoromethyl)benzophenone synthesis" or "CAS 243128-47-4 applications," reflecting the growing interest in this chemical entity. The compound's electron-withdrawing groups make it particularly useful in designing photoinitiators, liquid crystals, and high-performance polymers. Its role in facilitating cross-coupling reactions has also been explored in peer-reviewed studies, highlighting its versatility in organic synthesis.

From an industrial perspective, 3-Fluoro-4-(trifluoromethyl)benzophenone is often discussed in the context of green chemistry and sustainable manufacturing. With increasing regulatory pressure on conventional solvents, this compound's potential as a low-toxicity alternative in specialty chemical production has become a hot topic. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structural integrity, addressing common queries like "CAS 243128-47-4 analytical methods" frequently encountered in scientific databases.

The thermal and chemical stability of 3-Fluoro-4-(trifluoromethyl)benzophenone makes it suitable for high-temperature applications, a feature that aligns with current industry trends toward heat-resistant materials. In material science forums, professionals often inquire about "fluorinated benzophenone derivatives" for developing advanced coatings or electronic materials. The compound's ability to modify surface properties has shown promise in optoelectronic devices, particularly in the development of OLEDs and photovoltaic cells.

Quality control remains paramount when working with CAS 243128-47-4, as evidenced by frequent searches for "3-Fluoro-4-(trifluoromethyl)benzophenone purity standards." Reputable suppliers typically provide comprehensive certificates of analysis detailing parameters such as melting point (typically 45-48°C), boiling point, and solubility profiles. The compound's storage conditions (usually recommended at 2-8°C under inert atmosphere) are another critical consideration for end-users, frequently addressed in technical datasheets.

Emerging research directions for 3-Fluoro-4-(trifluoromethyl)benzophenone include its potential in catalysis and asymmetric synthesis. The compound's chiral derivatives have shown interesting activity in enantioselective reactions, a subject gaining traction in academic circles. This aligns with broader market trends favoring customized fluorochemicals for niche applications. Patent literature reveals innovative uses in specialty adhesives and high-index optical materials, responding to industry demands for performance additives.

For synthetic chemists, the regioselective functionalization of 3-Fluoro-4-(trifluoromethyl)benzophenone presents both challenges and opportunities. Laboratory discussions often center around "selective reduction of fluorinated benzophenones" or "nucleophilic aromatic substitution" strategies specific to this scaffold. The compound's crystallographic data and molecular geometry have been extensively studied to facilitate rational drug design, particularly for kinase inhibitors and GPCR modulators in medicinal chemistry programs.

Environmental considerations surrounding fluorinated compounds have led to increased scrutiny of their ecological impact and biodegradability. While 3-Fluoro-4-(trifluoromethyl)benzophenone demonstrates favorable environmental persistence characteristics compared to longer-chain fluorochemicals, researchers continue to investigate its metabolic pathways and toxicity profiles. These studies address pressing questions about sustainable fluorochemistry that dominate contemporary scientific discourse.

The global market for fine fluorochemicals like 3-Fluoro-4-(trifluoromethyl)benzophenone is projected to grow steadily, driven by demand from electronics, pharmaceuticals, and advanced materials sectors. Supply chain professionals frequently search for "CAS 243128-47-4 suppliers" and "bulk fluorinated ketones," indicating robust commercial interest. Current Good Manufacturing Practice (cGMP) compliance has become a key differentiator among producers, especially for applications requiring pharmaceutical-grade materials.

In conclusion, 3-Fluoro-4-(trifluoromethyl)benzophenone (CAS 243128-47-4) represents a sophisticated chemical tool with multifaceted applications across scientific disciplines. Its unique combination of fluorine atoms and ketone functionality enables diverse chemical transformations while meeting modern requirements for molecular complexity and performance characteristics. As research continues to uncover new utilities for this compound, its importance in cutting-edge chemistry is expected to expand further.